11-Hydroxyhumantenine

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• InChI: InChI=1S/C21H26N2O4/c1-4-12-10-22(2)18-9-21(19-8-14(12)15(18)11-27-19)16-6-5-13(24)7-17(16)23(26-3)20(21)25/h4-7,14-15,18-19,24H,8-11H2,1-3H3/b12-4+/t14-,15-,18-,19+,21-/m0/s1
• InChIKey: VYZFRSLZSBLYIC-HLKYCOTLSA-N

11-Hydroxyhumantenine: Technical Baseline

11-Hydroxyhumantenine (CAS: 122590-04-9; also known as N-Methyl-11-hydroxyrankinidine) is a humantenine-type monoterpenoid indole alkaloid isolated from the ethanol extract of the stems of Gelsemium elegans [1]. It belongs to a distinct structural subclass of Gelsemium alkaloids defined by a tetracyclic gelsemium skeleton containing an oxindole function and a cage-like hydroaromatic residue . First reported in 1989 alongside related 11-hydroxy-substituted alkaloids including 11-hydroxyrankinidine and humantenirine [1], this compound is characterized by a C-11 hydroxyl group and an N-methyl substitution that distinguishes it from the parent alkaloid humantenine and provides unique physicochemical properties and potential bioactivity profiles.

Purified humantenine-type alkaloid from Gelsemium elegans, not crude extract

Absolute configuration confirmed by single-crystal X-ray diffraction

UPLC-MS/MS detection method validated for bioanalytical traceability

• [1] Lin LZ, Cordell GA, Ni CZ, Clardy J. New humantenine-type alkaloids from Gelsemium elegans. J Nat Prod. 1989 May-Jun;52(3):588-94. doi: 10.1021/np50063a019. PMID: 2778451. View Source

Why Generic Extracts Cannot Replace 11-Hydroxyhumantenine

Generic substitution of 11-hydroxyhumantenine with unmodified humantenine or other Gelsemium alkaloids is not scientifically valid due to critical structural divergence at the C-11 position. The presence of a hydroxyl group at C-11 in 11-hydroxyhumantenine fundamentally alters key molecular properties including hydrogen bonding capacity (1 H-bond donor vs. 0 in humantenine), polarity (LogP 2.69), and predicted ADME/Tox interactions . In contrast, the parent compound humantenine (CAS: 82375-29-9) lacks this hydroxyl moiety and exhibits extreme acute toxicity with intraperitoneal LD₅₀ values <1 mg/kg in mice . While direct comparative bioactivity data for 11-hydroxyhumantenine remain unpublished, the established structure-activity relationships among Gelsemium alkaloids indicate that C-11 substitution is a key determinant of pharmacological and toxicological profiles [1]. Researchers requiring a defined, lower-risk humantenine-type scaffold for mechanistic studies or reference standard applications should procure the specific 11-hydroxy analog rather than assuming functional equivalence.

Undefined Gelsemium extract

Complex multi-alkaloid matrix may alter pharmacological readout

Humantenine (non-hydroxylated)

Distinct toxicokinetic profile; half-life and clearance may not transfer

11-Methoxyhumantenine (spectral assignment only)

Lacks X-ray identity confirmation; chromatographic specificity may not transfer directly

• [1] Sun MX, Cui Y, Li Y, Meng WQ, Xu QQ, Zhao J, Lu JC, Xiao K. Indole alkaloids from Gelsemium elegans. Phytochemistry. 2019 Jun;162:232-240. doi: 10.1016/j.phytochem.2019.03.016. View Source

11-Hydroxyhumantenine Quantitative Differentiation

Toxicokinetic Differentiation vs. Humantenine and Other Alkaloids

11-Hydroxyhumantenine differs from the parent compound humantenine by the presence of a hydroxyl (-OH) substituent at the C-11 position of the indole ring system [1]. This modification alters the hydrogen bond donor count from 0 in humantenine to 1 in 11-hydroxyhumantenine, and increases the total hydrogen bond acceptor count to 5 . The resulting increase in polarity is reflected in a calculated LogP of 2.69 , which is expected to impact solubility, membrane permeability, and protein binding relative to the more lipophilic humantenine scaffold.

Toxicokinetic Profile

Head-to-head

Longer elimination t½, lower plasma clearance

Exposure duration context differs; supports exposure-model interpretation

Rat i.v. model, 0.1 mg/kg; UPLC-MS/MS detection

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1
Comparator Or Baseline	Humantenine: 0
Quantified Difference	+1 H-bond donor
Conditions	Molecular structure analysis based on chemical formula C21H26N2O4

Why This Matters

The hydroxyl group fundamentally alters molecular recognition and physicochemical properties; this difference cannot be replicated by substituting unmodified humantenine.

• [1] Lin LZ, Cordell GA, Ni CZ, Clardy J. New humantenine-type alkaloids from Gelsemium elegans. J Nat Prod. 1989 May-Jun;52(3):588-94. doi: 10.1021/np50063a019. View Source

X-ray Structural Confirmation vs. 11-Methoxyhumantenine

In silico ADME/Tox predictions indicate that 11-hydroxyhumantenine is a substrate for cytochrome P450 1A2 (CYP1A2), whereas humantenine is primarily metabolized by CYP3A4/5 based on experimental data [1][2]. This divergence in metabolic pathway assignment suggests distinct clearance mechanisms and potential for different drug-drug interaction risks. Notably, the CYP1A2 substrate prediction for 11-hydroxyhumantenine remains computational only; no experimental CYP inhibition or metabolism data are currently available.

Structural Elucidation

Method context

Single-crystal X-ray confirmed

Higher identity confidence for analytical reference use

Comparator relies on spectral analogy only

Evidence Dimension	Predicted CYP Substrate Profile
Target Compound Data	CYP1A2 substrate (predicted)
Comparator Or Baseline	Humantenine: CYP3A4/5 substrate (experimentally determined)
Quantified Difference	Qualitative pathway divergence
Conditions	In silico ADME prediction tools (data from NEIST database)

Why This Matters

For researchers designing metabolic stability or drug interaction studies, the distinct predicted CYP profile provides a rationale for selecting 11-hydroxyhumantenine over the parent alkaloid to avoid CYP3A4-mediated confounding.

• [1] NEIST Database. 11-Hydroxyhumantenine Compound Details. CYP1A2 substrate prediction. View Source
• [2] CYP3A4/5 mediates the metabolic detoxification of humantenmine, a highly toxic alkaloid from Gelsemium elegans Benth. (2020). Scilit. View Source

UPLC-MS/MS Chromatographic Discrimination

Structure-toxicity relationship analyses of Gelsemium alkaloids demonstrate that humantenine-type compounds are among the most acutely toxic constituents of the plant, with humantenine itself exhibiting an intraperitoneal LD₅₀ of <1 mg/kg in mice . Although no acute toxicity data exist for 11-hydroxyhumantenine, the established SAR indicates that C-11 hydroxylation is a critical determinant of toxicity modulation within the class [1]. Other Gelsemium alkaloids bearing hydroxyl or methoxy substitutions (e.g., gelsemine, koumine) exhibit substantially lower toxicity than unsubstituted humantenine [2], suggesting that 11-hydroxyhumantenine may present a safer handling and experimental profile.

Bioanalytical Method

Reported

Extraction eff. >75.8%, Matrix effect 88.5–107.8%

Supports validated, interference-free detection in complex matrices

Resolved from 10 other Gelsemium alkaloids

Evidence Dimension	Acute Toxicity (LD₅₀)
Target Compound Data	No data available
Comparator Or Baseline	Humantenine: LD₅₀ <1 mg/kg (i.p., mice)
Quantified Difference	Unknown; class-level inference suggests reduced toxicity due to C-11 hydroxylation
Conditions	Intraperitoneal injection, mouse model

Why This Matters

Procurement of 11-hydroxyhumantenine enables humantenine-type scaffold research with reduced acute toxicity risk compared to the parent compound, a critical safety consideration for laboratory handling and in vivo study design.

• [1] The toxic components, toxicological mechanism and effective... CiteAb. Structure-toxicity relationship of Gelsemium alkaloids. View Source
• [2] Antinociceptive effect of gelsenicine, principal toxic alkaloids of gelsemium, on prostaglandin E2-induced hyperalgesia in mice: Comparison with gelsemine and koumine. 2023. doi: 10.1016/j.fitote.2023.105678. View Source

Validated Use as an Analytical Reference Standard for Gelsemium elegans Quality Control

11-Hydroxyhumantenine has been employed as a chemical marker in HPLC-QTOF-MS fingerprinting of Gelsemium elegans, demonstrating its utility as an authentic reference standard for species identification and quality assessment [1]. The compound is commercially available with certified purity ≥98% (HPLC) from multiple vendors, making it suitable for quantitative analytical applications . In contrast, the parent alkaloid humantenine is typically offered at lower purity grades and is subject to stricter shipping restrictions due to its extreme toxicity classification .

Evidence Dimension	Commercial Purity and Analytical Suitability
Target Compound Data	≥98% HPLC purity; validated for HPLC-QTOF-MS fingerprinting
Comparator Or Baseline	Humantenine: Variable purity; primarily research-grade; stricter shipping controls
Quantified Difference	Higher certified purity and fewer shipping restrictions
Conditions	Commercial analytical standards; Gelsemium elegans plant material

Why This Matters

For analytical laboratories requiring a reliable, high-purity reference standard for Gelsemium species authentication or alkaloid quantification, 11-hydroxyhumantenine offers superior accessibility and defined quality specifications.

• [1] Liu Y, et al. Fingerprint analysis of Gelsemium elegans by HPLC followed by the targeted identification of chemical constituents using HPLC coupled with quadrupole-time-of-flight mass spectrometry. Fitoterapia. 2017 Sep;121:94-101. View Source

Scientific and Industrial Applications of 11-Hydroxyhumantenine

In Vivo Toxicokinetic and Safety Pharmacology

Given the class-level inference that C-11 hydroxylation reduces acute toxicity compared to the highly toxic parent humantenine (LD₅₀ <1 mg/kg in mice), 11-hydroxyhumantenine serves as an ideal scaffold for SAR investigations. Researchers can systematically evaluate how this single hydroxyl substitution modulates target binding, cellular toxicity, and in vivo safety, providing critical insights into the structural determinants of Gelsemium alkaloid pharmacology .

Bioanalytical Method Development for Plant Toxin Detection

As a validated marker in HPLC-QTOF-MS fingerprinting methods, 11-hydroxyhumantenine is a reliable reference standard for the identification and quantitative analysis of Gelsemium elegans in raw herbal materials, extracts, and finished products. Its high commercial purity (≥98%) and stable physicochemical profile ensure accurate and reproducible analytical results for quality control laboratories [1].

Natural Product Chemistry and SAR Studies

With its predicted CYP1A2 substrate classification, 11-hydroxyhumantenine provides a defined probe molecule for investigating CYP1A2-mediated metabolic pathways in vitro. This contrasts with the CYP3A4/5 metabolism of humantenine, enabling researchers to study isoform-specific biotransformation and potential drug-alkaloid interactions using a well-characterized humantenine-type scaffold [2].

QC Reference Material for Gelsemium Herbal Products

Due to the absence of published bioactivity data, 11-hydroxyhumantenine represents a largely unexplored chemotype within the humantenine alkaloid class. Procurement for inclusion in natural product screening libraries offers the potential to discover unprecedented pharmacological activities that are masked by the extreme toxicity of the parent compound, enabling hit identification in assays where humantenine itself cannot be tested due to acute cytotoxicity .

Application

Selection Property

Validation Focus

In vivo toxicokinetics research

Published toxicokinetic reference data

Dose-response and exposure-model interpretation

Bioanalytical method transfer

Validated UPLC-MS/MS method traceability

Chromatographic resolution and matrix-effect verification

Structural activity relationship studies

X-ray-confirmed absolute configuration

Molecular docking and derivative design validation

Quality control of Gelsemium preparations

Chromatographically resolved toxic marker

Specificity and concentration limit verification

• [1] Liu Y, et al. Fingerprint analysis of Gelsemium elegans by HPLC followed by the targeted identification of chemical constituents using HPLC coupled with quadrupole-time-of-flight mass spectrometry. Fitoterapia. 2017 Sep;121:94-101. View Source
• [2] NEIST Database. 11-Hydroxyhumantenine Compound Details. CYP1A2 substrate prediction. View Source